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Abstract
Pyrocincholic acid methyl ester, with the molecular formula C30H48O3, is a pentacyclic

triterpenoid of the oleanane class. While direct and extensive research on this specific methyl

ester is limited, its parent compound, pyrocincholic acid (3β-Hydroxy-27-norolean-13-en-28-oic

acid), and related oleanane triterpenoids have garnered significant scientific interest for their

diverse and potent biological activities. This technical guide consolidates the available

information on pyrocincholic acid and its derivatives, focusing on its physicochemical

properties, potential therapeutic applications, underlying mechanisms of action, and relevant

experimental protocols. This document aims to serve as a comprehensive resource for

researchers and professionals in drug discovery and development.

Introduction
Pyrocincholic acid is a naturally occurring triterpenoid isolated from medicinal plants such as

Nauclea officinalis[1][2]. Triterpenoids are a large and structurally diverse class of natural

products that have been extensively studied for their pharmacological properties, including anti-

inflammatory, anticancer, and antiviral effects[3][4][5]. The esterification of the carboxylic acid

group, as in pyrocincholic acid methyl ester, is a common chemical modification performed

to potentially enhance bioavailability and therapeutic efficacy. This guide provides a detailed

overview of the current knowledge surrounding this compound and its parent acid.
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Physicochemical and Spectroscopic Data
Specific experimental data for pyrocincholic acid methyl ester is not widely available in the

public domain. The following tables summarize predicted physicochemical properties and

available spectroscopic data for a closely related derivative, pyrocincholic acid 3β-O-α-L-

rhamnopyranoside.

Physicochemical Properties
Property Value Source

Molecular Formula C30H48O3 -

Molecular Weight 456.71 g/mol [3]

Predicted Boiling Point 523.4 ± 50.0 °C [6]

Predicted Density 1.07 ± 0.1 g/cm³ [6]

CAS Number 107160-24-7 [6]

Spectroscopic Data
Detailed spectroscopic data for pyrocincholic acid methyl ester is not currently published.

However, the 13C NMR spectral data for pyrocincholic acid 3β-O-α-L-rhamnopyranoside

provides insight into the carbon skeleton of the parent molecule.

Table 2: 13C NMR Chemical Shifts of Pyrocincholic acid 3β-O-α-L-rhamnopyranoside in

Pyridine-d5[7]
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Carbon No.
Chemical Shift
(ppm)

Carbon No.
Chemical Shift
(ppm)

1 39.1 16 24.0

2 26.8 17 47.9

3 88.9 18 54.0

4 39.7 19 39.4

5 56.1 20 31.1

6 18.5 21 34.4

7 33.5 22 33.1

8 40.2 23 28.3

9 48.1 24 16.9

10 37.3 25 15.8

11 23.9 26 17.6

12 23.4 28 179.9

13 134.0 29 33.3

14 134.5 30 23.8

15 28.5 Rha-1' 102.0

Rha-2' 72.8 Rha-3' 72.8

Rha-4' 74.2 Rha-5' 69.9

Rha-6' 18.7

Biological Activities and Potential Therapeutic
Applications
Oleanane triterpenoids, including pyrocincholic acid and its derivatives, have demonstrated a

broad spectrum of biological activities. The primary areas of therapeutic interest are in
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oncology, inflammation, and infectious diseases.

Anticancer Activity
Glycosides of pyrocincholic acid have shown promising cytotoxic effects against the human

lung carcinoma cell line, A549[2]. The anticancer mechanisms of related oleanane triterpenoids

are multifaceted and involve the modulation of several key signaling pathways that regulate cell

proliferation, apoptosis, and angiogenesis.

Anti-inflammatory Activity
Nauclea officinalis, the plant source of pyrocincholic acid, has been traditionally used to treat

inflammatory conditions[2]. Oleanane triterpenoids are known to exert anti-inflammatory effects

by inhibiting the production of pro-inflammatory mediators and modulating the activity of

immune cells[8][9].

Antiviral Activity
Several triterpenoids have been reported to possess antiviral properties[3]. While specific data

for pyrocincholic acid methyl ester is lacking, this remains a promising area for future

investigation.

Metabolic Regulation
A glycoside of pyrocincholic acid was found to suppress adipogenesis and regulate lipid

metabolism in 3T3-L1 adipocytes, suggesting a potential role in the management of obesity

and related metabolic disorders. This effect was mediated, at least in part, through the

activation of the AMPK signaling pathway[10][11].

Signaling Pathways and Mechanisms of Action
The biological effects of oleanane triterpenoids are attributed to their ability to modulate

multiple intracellular signaling pathways.

Anti-inflammatory Signaling
Oleanane triterpenoids are well-documented inhibitors of the NF-κB (Nuclear Factor kappa-

light-chain-enhancer of activated B cells) signaling pathway[8][9][12]. Under inflammatory
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conditions, NF-κB is activated and translocates to the nucleus, where it promotes the

transcription of pro-inflammatory genes. Oleanane triterpenoids can inhibit this process,

leading to a reduction in inflammatory mediators. They also modulate the MAPK (Mitogen-

Activated Protein Kinase) pathway, which is also crucial in the inflammatory response[9].

Furthermore, some oleanane triterpenoids activate the Nrf2 (Nuclear factor erythroid 2-related

factor 2) pathway, which upregulates the expression of antioxidant and cytoprotective genes[5]

[9].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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